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Compound of Interest

Compound Name: 2-Chloro-4-(methylsulfonyl)aniline

Cat. No.: B078536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-4-(methylsulfonyl)aniline (CAS No. 13244-35-4). Adherence to these procedures is

critical for ensuring laboratory safety and proper chemical management.

Chemical Safety and Hazard Information
2-Chloro-4-(methylsulfonyl)aniline is a chemical compound that requires careful handling

due to its potential health hazards. It is primarily used for research and development purposes.

[1][2] Key hazards associated with this compound are summarized below.

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[3]

Skin Corrosion/Irritation (Category 2) Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation (Category

2A)
Causes serious eye irritation.[1][3]

Specific target organ toxicity, single exposure

(Category 3)
May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-Chloro-4-
(methylsulfonyl)aniline to minimize exposure and ensure personal safety.

PPE Category Item Specification

Hand Protection Chemical-impermeable gloves

Nitrile or butyl rubber gloves

are recommended.[4][5]

Change gloves every 30-60

minutes or immediately if

contaminated or damaged.[6]

Eye and Face Protection Safety goggles or a face shield

Must be worn whenever there

is a risk of splashing.[6]

Standard eyeglasses are not

sufficient.

Skin and Body Protection Protective clothing

A lab coat with a closed front,

long sleeves, and tight-fitting

cuffs is required.[6]

Respiratory Protection NIOSH-approved respirator

Use if ventilation is inadequate

or if dusts/aerosols are

generated.[7]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Step-by-Step Handling and Experimental Protocol
Preparation and Area Setup:

Ensure a well-ventilated work area, preferably a chemical fume hood.[8]

Confirm that a safety shower and eyewash station are readily accessible.[7]

Cover the work surface with an absorbent, disposable material.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b078536?utm_src=pdf-body
https://www.benchchem.com/product/b078536?utm_src=pdf-body
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://store.safety-kleen.com/storage-handling/ppe.html
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC154670050&productDescription=2-CHLORO-4-METHYLANILINE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/477222
https://www.fishersci.com/store/msds?partNumber=AC154670050&productDescription=2-CHLORO-4-METHYLANILINE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donning PPE:

Put on all required PPE as specified in the table above before handling the chemical.

Chemical Handling:

Avoid direct contact with the chemical.[9]

Do not breathe in dust or vapors.[7][9]

Weigh and handle the solid chemical in a manner that minimizes dust generation.

If creating a solution, add the solid to the solvent slowly.

Post-Handling and Cleanup:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3]

Decontaminate all surfaces and equipment used.

Carefully remove and dispose of contaminated disposable materials in a designated

hazardous waste container.

Remove and wash contaminated clothing before reuse.[9]

Disposal Plan
All waste containing 2-Chloro-4-(methylsulfonyl)aniline must be treated as hazardous waste.

Waste Segregation:

Collect all solid waste, including contaminated gloves, wipes, and weighing papers, in a

clearly labeled, sealed container for hazardous solid waste.

Collect all liquid waste, including reaction residues and solvent washes, in a separate,

clearly labeled, sealed container for hazardous liquid waste.

Container Labeling:
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Label all waste containers with "Hazardous Waste," the full chemical name "2-Chloro-4-
(methylsulfonyl)aniline," and the associated hazards (e.g., "Toxic," "Irritant").

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents, strong bases, and strong acids.[9]

Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed environmental waste

management company, in accordance with all local, regional, and national regulations.[7]

[9] Do not discharge the chemical into drains or the environment.[1]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[3][9] Remove contact lenses if

present and easy to do. Continue rinsing.[1][9]

Seek immediate medical attention.[9]

Skin Contact

Take off immediately all contaminated clothing.

[10] Wash off with soap and plenty of water.[1]

[3] Seek medical attention if irritation persists.[9]

Inhalation

Move the person to fresh air.[1][9] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1][9] Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[9]

[11] Never give anything by mouth to an

unconscious person.[3][9] Seek immediate

medical attention.[9]
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Chemical Spill Workflow
The following diagram outlines the procedural flow for managing a spill of 2-Chloro-4-
(methylsulfonyl)aniline.

Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Collect and Clean Up
(Sweep or scoop absorbed material into a labeled hazardous waste container)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
(Follow hazardous waste disposal plan)

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page
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Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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